Cas no 2171274-69-2 (3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-2,2-dimethylpropanoic acid)

• Product Name: 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-2,2-dimethylpropanoic acid
• CAS No: 2171274-69-2
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6421838
• PubChem ID: 165544598
• Update Time: 2025-05-20

3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-2,2-dimethylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-2,2-dimethylpropanoic acid
• 3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanamido]-2,2-dimethylpropanoic acid
• 2171274-69-2
• EN300-1491256

• Inchi： 1S/C26H32N2O5/c1-25(2,3)21(22(29)27-15-26(4,5)23(30)31)28-24(32)33-14-20-18-12-8-6-10-16(18)17-11-7-9-13-19(17)20/h6-13,20-21H,14-15H2,1-5H3,(H,27,29)(H,28,32)(H,30,31)/t21-/m0/s1
• InChI Key： RMYPRJCLKJVHJI-NRFANRHFSA-N
• SMILES： O(C(N[C@@H](C(NCC(C(=O)O)(C)C)=O)C(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 707
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-2,2-dimethylpropanoic acid

3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-2,2-dimethylpropanoic Acid: A Comprehensive Overview

The compound with CAS No 2171274-69-2, known as 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-2,2-dimethylpropanoic acid, is a highly specialized organic molecule with significant applications in the fields of drug delivery systems and advanced materials science. This compound has garnered attention due to its unique structural properties and potential for tailored functionalization in various biomedical and industrial contexts.

Structural Features and Synthesis

The molecule's structure is characterized by a central amino acid backbone with a fluorenylmethoxycarbonyl (Fmoc) protecting group attached to the amino terminus. The Fmoc group is a well-known protecting group in peptide synthesis, offering stability during synthesis while allowing for controlled deprotection under specific conditions. The stereochemistry at the second carbon (R configuration) plays a crucial role in determining the compound's biological activity and selectivity.

Recent advancements in synthetic methodologies have enabled the efficient production of this compound through multi-step reactions involving peptide coupling and stereoselective synthesis. Researchers have optimized reaction conditions to enhance yield and purity, making this compound more accessible for large-scale applications.

Applications in Drug Delivery Systems

This compound has shown promise as a versatile building block in the development of drug delivery systems. Its ability to form self-assembled structures, such as nanoparticles and micelles, has been leveraged for encapsulating hydrophobic drugs, improving their solubility and bioavailability. Studies published in 2023 demonstrate its effectiveness in delivering anticancer agents with reduced toxicity and enhanced targeting efficiency.

In addition to its role as a drug carrier, the compound has been explored for its potential in stimuli-responsive drug delivery systems. Its responsiveness to external stimuli such as pH and temperature has been harnessed to create "smart" delivery systems that release drugs at specific sites within the body.

Role in Biomedical Materials

Beyond drug delivery, this compound has found applications in the development of biocompatible materials for tissue engineering and regenerative medicine. Its ability to form hydrogels with tunable mechanical properties makes it an attractive candidate for scaffold fabrication in tissue engineering applications.

Recent research highlights its use in creating hybrid materials that combine organic molecules with inorganic nanoparticles, enhancing their mechanical strength and biocompatibility. These materials have shown potential for use in bone tissue engineering and wound healing applications.

Environmental Considerations

The environmental impact of this compound is another area of growing interest. Researchers are investigating methods to minimize waste generation during its synthesis and improve its biodegradability post-use. Green chemistry approaches are being integrated into its production processes to reduce energy consumption and lower carbon emissions.

Efforts are also underway to develop recycling strategies for this compound, ensuring that it can be reused or safely disposed of after its lifecycle. These initiatives align with global sustainability goals and promote responsible chemical practices.

Future Directions

The future of 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-2,2-dimethylpropanoic acid lies in further exploration of its functionalization possibilities and integration into advanced technologies. Ongoing research aims to expand its application scope by modifying its structure to enhance specific properties such as biocompatibility or mechanical strength.

Collaborative efforts between chemists, biologists, and engineers are expected to unlock new potentials for this compound across diverse industries. As research progresses, it is anticipated that this molecule will play an increasingly significant role in advancing healthcare solutions and sustainable material development.